2-cyano-N-(5-methoxy-1,3-benzothiazol-2-yl)acetamide

• IUPAC Name: 2-cyano-N-(5-methoxy-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C11H9N3O2S/c1-16-7-2-3-9-8(6-7)13-11(17-9)14-10(15)4-5-12/h2-3,6H,4H2,1H3,(H,13,14,15)
• InChI Key: UYHCKLQQTQXOND-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)SC(=N2)NC(=O)CC#N
• Molecular Formula: C11H9N3O2S
• Molecular Weight: 247.28 g/mol

Description

“2-cyano-N-(5-methoxy-1,3-benzothiazol-2-yl)acetamide” is a chemical compound with the linear formula C17H12N4O2S. It is a part of the N-cyanoacetamides class of compounds.

Synthesis Analysis

The synthesis of cyanoacetamides like “2-cyano-N-(5-methoxy-1,3-benzothiazol-2-yl)acetamide” can be carried out in several ways. The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions to yield cyanoacetamide derivatives.

Molecular Structure Analysis

The molecular structure of “2-cyano-N-(5-methoxy-1,3-benzothiazol-2-yl)acetamide” is characterized by a benzothiazol ring attached to a cyanoacetamide group. The compound has a molecular weight of 336.375.

Chemical Reactions Analysis

Cyanoacetamide derivatives are considered one of the most important precursors for heterocyclic synthesis. They are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds.

Future Directions

The high binding energy for similar compounds suggests further structure optimization and the need for in-depth studies as possible inhibitors. The main objective of current research is to provide a comprehensive account of the synthetic utility of N-aryl and/or heteryl cyanoacetamides in building various organic heterocycles, and to highlight their potential in evolving better chemotherapeutic agents.